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Compound of Interest

Compound Name:
(2-Bromo-3-nitrophenyl) phenyl

ketone

CAS No.: 42959-99-9

Cat. No.: B12642395

Get Quote

Executive Summary
(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) is a highly functionalized

benzophenone derivative characterized by the presence of an ortho-bromo and meta-nitro

substituent relative to the carbonyl bridge.[1] Unlike its common analog 2-bromo-3'-

nitroacetophenone (often conflated in search results), this molecule (

) features two aromatic rings, making it a critical scaffold for the synthesis of fused tricyclic
heterocycles, particularly acridones and phenanthridines, which are pharmacophores in
oncology and antimicrobial research.[1]

This guide provides a definitive technical profile, correcting common nomenclature errors found

in public databases, and outlines a rigorous synthetic protocol based on electrophilic aromatic

substitution principles.
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Parameter Data

IUPAC Name (2-Bromo-3-nitrophenyl)(phenyl)methanone

Common Name 2-Bromo-3-nitrobenzophenone

CAS Number 42959-99-9

Molecular Formula

SMILES O=C(C1=CC=CC=C1)C2=C(Br)C(=O)=CC=C2

Physicochemical Data
Property Value Note

Molecular Weight 306.11 g/mol Monoisotopic Mass: 304.97 Da

Appearance
Pale yellow to light orange

crystalline solid

Nitro/Bromo conjugation

induces color

Melting Point 98–102 °C (Predicted)
Distinct from acetophenone

analog (~90°C)

Solubility
Soluble in DCM, Chloroform,

DMSO; Insoluble in Water

Lipophilic (

)

H-Bond Donors/Acceptors 0 / 3

Synthetic Pathway: Friedel-Crafts Acylation[1][6][7]
Strategic Analysis
Direct bromination or nitration of benzophenone yields poor regioselectivity.[1] The most robust

route is the Friedel-Crafts Acylation of benzene using 2-bromo-3-nitrobenzoyl chloride.[1]

Mechanistic Insight: The nitro group on the acid chloride is electron-withdrawing. While this

deactivates the ring towards electrophilic attack, it increases the electrophilicity of the

acylium ion intermediate, facilitating a rapid reaction with the nucleophilic benzene solvent.
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Regiocontrol: The substitution pattern is fixed in the starting material (2-bromo-3-nitrobenzoic

acid), eliminating isomer separation issues downstream.[1]

Synthesis Workflow Diagram

2-Bromo-3-nitrobenzoic Acid Activation
(SOCl2, DMF cat.)

Reflux, 2h Acid Chloride Intermediate- SO2, - HCl Acylation
(Benzene, AlCl3, Reflux)

Friedel-Crafts (2-Bromo-3-nitrophenyl)
phenyl ketone

Hydrolysis/Workup

Click to download full resolution via product page

Figure 1: Step-wise synthesis via acid chloride activation and Friedel-Crafts acylation.

Detailed Experimental Protocol
Phase 1: Preparation of Acid Chloride

Reagents: Charge a dry round-bottom flask with 2-bromo-3-nitrobenzoic acid (10.0 g, 40.6

mmol).

Solvent: Add anhydrous Dichloromethane (DCM) (50 mL) or use neat Thionyl Chloride (

) (20 mL) if the acid is insoluble in DCM.

Catalyst: Add 2–3 drops of DMF (Dimethylformamide) to catalyze the formation of the

Vilsmeier-Haack intermediate.

Reaction: Reflux under

atmosphere for 2–3 hours until gas evolution (

,

) ceases.

Workup: Evaporate excess

under reduced pressure (rotary evaporator) to yield the crude acid chloride as a semi-solid
residue. Do not purify further.

Phase 2: Friedel-Crafts Acylation
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Setup: Resuspend the crude acid chloride in anhydrous Benzene (40 mL). Note: Benzene

acts as both solvent and reagent.

Lewis Acid Addition: Cool the solution to 0°C. Add anhydrous Aluminum Chloride (

) (6.5 g, 48.7 mmol, 1.2 eq) portion-wise over 20 minutes.

Observation: The mixture will turn dark/reddish-brown due to the formation of the acylium-

aluminum complex.

Completion: Allow to warm to Room Temperature (RT), then heat to mild reflux (80°C) for 3

hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).[1]

Quench: Pour the reaction mixture slowly onto a mixture of Ice (200 g) and Conc. HCl (20

mL). This breaks the aluminum complex and precipitates the product.

Extraction: Extract with Ethyl Acetate (

mL). Wash combined organics with Sat.

(to remove unreacted acid) and Brine.[1]

Purification: Recrystallize from Ethanol or purify via flash chromatography (Silica, 0-15%

EtOAc in Hexanes).

Reactivity & Applications
Divergent Synthesis Map
This molecule is a "linchpin" intermediate.[1] The ortho-bromo and meta-nitro groups allow for

orthogonal functionalization.[1]
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(2-Bromo-3-nitrophenyl)
phenyl ketone

Route A: Reduction

Fe/HCl or SnCl2

Route B: Ullmann/Buchwald

R-NH2, Pd/Cu cat

Route C: Cyclization

1. NH3/Amine
2. Base-mediated closure

2-Bromo-3-aminobenzophenone N-Arylated Derivatives 1-Nitroacridone

Click to download full resolution via product page

Figure 2: Divergent synthetic applications for heterocyclic construction.

Key Transformations
Acridone Synthesis: Displacement of the bromine with an aniline followed by acid-catalyzed

cyclization yields substituted acridones, a scaffold found in antimalarial and antitumor

agents.[1]

Reduction to Aniline: The nitro group can be selectively reduced (

or

) to the amine without affecting the ketone, provided the bromine is not hydrogenolyzed (use

to preserve the C-Br bond).

Analytical Characterization
To validate the synthesis of CAS 42959-99-9, look for these specific spectral signatures:

IR Spectroscopy:

C=O Stretch: ~1660–1670
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(Benzophenone carbonyl, lower than acetophenone due to conjugation).[1]

NO2 Stretches: ~1530

(asymmetric) and ~1350

(symmetric).[1]

1H NMR (

, 400 MHz):

Look for the ABC pattern of the trisubstituted ring.

The proton between

and

(position 4) will be significantly deshielded (doublet or dd, >8.0 ppm).

The phenyl ring protons will appear as a multiplet at 7.4–7.8 ppm.

Mass Spectrometry (ESI/GC-MS):

Molecular Ion:

305/307 (1:1 ratio due to

isotopes).[1]

Fragmentation: Loss of phenyl group (

77) and loss of

(

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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